Cas no 16610-63-2 (Phosphonic acid,P,P'-(1-hydroxydodecylidene)bis-)

Phosphonic acid,P,P'-(1-hydroxydodecylidene)bis- structure
16610-63-2 structure
Product Name:Phosphonic acid,P,P'-(1-hydroxydodecylidene)bis-
CAS No:16610-63-2
MF:C12H28O7P2
MW:346.294046401978
CID:121775
PubChem ID:4395717
Update Time:2025-04-18

Phosphonic acid,P,P'-(1-hydroxydodecylidene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P,P'-(1-hydroxydodecylidene)bis-
    • LAURYL ALCOHOL DIPHOSPHONIC ACID
    • (1-hydroxydodecane-1,1-diyl)diphosphonic acid
    • DB07873
    • (1-Hydroxydodecylidene)diphosphonic acid
    • Phosphonic acid, (1-hydroxydodecylidene)di-
    • MFCD02170346
    • bisphosphonate, 11
    • S888WM4024
    • P,P'-(1-Hydroxydodecylidene)diphosphonic acid
    • Tensan AO
    • (1-hydroxy-1-phosphonododecyl)phosphonic acid
    • (1-hydroxy-1-phosphono-dodecyl)phosphonic acid
    • Phosphonic acid, (1-hydroxydodecylidene)bis-
    • BDBM25285
    • 16610-63-2
    • 1-Hydroxydodecane-1,1-diphosphonic acid
    • 1-hydroxy-1,1 -dodecanediphosphonic acid
    • EC 425-230-2
    • SCHEMBL2373762
    • DTXSID901021204
    • compound 11 [PMID: 18800762]
    • 1-hydroxy-1,1-dodecane diphosphonic acid
    • UNII-S888WM4024
    • H23
    • GTPL3191
    • Phosphonic acid, p,p'-(1-hydroxydodecylidene)bis-
    • Q27076193
    • CHEMBL416301
    • KKVZONPEMODBBG-UHFFFAOYSA-N
    • (1-Hydroxydodecane-1,1-Diyl)bis(Phosphonic Acid)
    • NS00002393
    • Lauryl alcohol diphosphonic acid [INCI]
    • Inchi: 1S/C12H28O7P2/c1-2-3-4-5-6-7-8-9-10-11-12(13,20(14,15)16)21(17,18)19/h13H,2-11H2,1H3,(H2,14,15,16)(H2,17,18,19)
    • InChI Key: KKVZONPEMODBBG-UHFFFAOYSA-N
    • SMILES: P(C(CCCCCCCCCCC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 346.131
  • Monoisotopic Mass: 346.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135A^2
  • XLogP3: 1.6
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk